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Cat. No.: B098587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrapentylammonium bromide (TPAB) is a quaternary ammonium salt that has garnered

significant interest in various scientific and industrial fields. Its unique molecular structure,

consisting of a central nitrogen atom bonded to four pentyl chains and a bromide counterion,

imparts a suite of valuable chemical and physical properties. This technical guide provides a

comprehensive overview of the core chemical properties of TPAB, detailed experimental

protocols for its key applications, and an exploration of its relevance to researchers, scientists,

and drug development professionals.

Chemical and Physical Properties
A summary of the key chemical and physical properties of tetrapentylammonium bromide is

presented below. These properties are crucial for its application in various experimental and

industrial settings.
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Property Value Source(s)

Molecular Formula C₂₀H₄₄BrN [1]

Molecular Weight 378.47 g/mol [1][2]

Appearance
White solid, often as flakes or

powder
[1][2]

Melting Point 100-101 °C [2]

Boiling Point
Decomposes at high

temperatures
N/A

Solubility
Soluble in water and organic

solvents
[2]

CAS Number 866-97-7 [1]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of

tetrapentylammonium bromide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While detailed spectral assignments can vary slightly based on the solvent and instrument

parameters, general characteristics of the ¹H and ¹³C NMR spectra are as follows:

¹H NMR: The spectrum is characterized by signals corresponding to the protons of the four

equivalent pentyl chains. Typically, one would expect to see a triplet for the terminal methyl

protons (CH₃), multiplets for the internal methylene protons (CH₂), and a triplet for the

methylene protons adjacent to the quaternary nitrogen atom.

¹³C NMR: The spectrum will show distinct peaks for each of the five non-equivalent carbon

atoms in the pentyl chains. The chemical shifts are influenced by their proximity to the

positively charged nitrogen atom.

Infrared (IR) Spectroscopy
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The IR spectrum of tetrapentylammonium bromide displays characteristic absorption bands

corresponding to the vibrations of its constituent bonds. Key absorptions include:

C-H stretching vibrations of the alkyl chains.

C-H bending vibrations.

C-N stretching vibrations.

The absence of other significant functional group absorptions confirms the purity of the

compound.

Mass Spectrometry
Mass spectrometry of tetrapentylammonium bromide will show the molecular ion of the

tetrapentylammonium cation (C₂₀H₄₄N⁺). Fragmentation patterns would involve the loss of

alkyl chains.

Crystal Structure
Tetrapentylammonium bromide has a crystalline structure that has been characterized by X-

ray diffraction. The crystal system and unit cell dimensions provide valuable insight into the

solid-state packing of the ions.[1]

Key Applications and Experimental Protocols
Tetrapentylammonium bromide's utility stems from its properties as a phase-transfer catalyst,

a structure-directing agent, and an electrolyte component.

Phase-Transfer Catalysis
As a phase-transfer catalyst, TPAB facilitates the reaction between reactants located in

different immiscible phases (e.g., an aqueous phase and an organic phase).[2] The

tetrapentylammonium cation can transport an anion from the aqueous phase into the organic

phase, where it can react with an organic substrate.

This protocol describes a general procedure for the S-alkylation of thiophenol using an alkyl

halide, where tetrabutylammonium bromide (a close analog of TPAB) is used as the phase-
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transfer catalyst. This can be adapted for use with TPAB.

Materials:

Thiophenol

Alkyl halide (e.g., benzyl bromide)

Sodium hydroxide (NaOH)

Toluene

Tetrapentylammonium bromide (TPAB)

Deionized water

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve

thiophenol and NaOH in water.

Add a catalytic amount of TPAB to the aqueous solution.

Add a solution of the alkyl halide in toluene to the flask.

Heat the biphasic mixture to the desired reaction temperature with vigorous stirring.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature.

Separate the organic layer, wash it with water and brine, and dry it over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure to obtain the crude product, which can be

further purified by chromatography or distillation.
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Mechanism of Phase-Transfer Catalysis

Structure-Directing Agent in Zeolite Synthesis
In the synthesis of zeolites and other microporous materials, TPAB can act as a structure-

directing agent (SDA) or template. The size and shape of the tetrapentylammonium cation

influence the framework structure of the resulting crystalline material by organizing the

inorganic precursors around it during crystallization.

Materials:

Silicon source (e.g., tetraethyl orthosilicate - TEOS)

Aluminum source (e.g., aluminum isopropoxide)
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Mineralizing agent (e.g., sodium hydroxide)

Tetrapentylammonium bromide (SDA)

Deionized water

Procedure:

Prepare a synthesis gel by mixing the silicon source, aluminum source, mineralizing agent,

TPAB, and water in a specific molar ratio.

Stir the mixture until a homogeneous gel is formed.

Transfer the gel to a Teflon-lined stainless-steel autoclave.

Heat the autoclave in an oven at a specific temperature for a defined period to allow for

crystallization.

After crystallization, cool the autoclave to room temperature.

Filter the solid product, wash it thoroughly with deionized water, and dry it.

To remove the occluded TPAB template, the as-synthesized zeolite is typically calcined at a

high temperature in air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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